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Compound of Interest

Compound Name: Sophoracarpan A

Cat. No.: B12309328 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals.

Disclaimer: This document addresses the user's request for information on Sophoracarpan A
as a potential anticancer agent. However, a comprehensive literature search did not yield

specific data for a compound explicitly named "Sophoracarpan A." The information presented

herein pertains to related compounds from the Sophora genus and the broader class of

pterocarpans, to which Sophoracarpan A would belong. This serves as a guide to the

potential anticancer properties of this class of molecules.

Introduction
Natural products remain a vital source of novel chemotherapeutic agents. The genus Sophora

is a rich reservoir of bioactive secondary metabolites, including alkaloids and flavonoids, which

have demonstrated significant pharmacological activities. Pterocarpans, a class of

isoflavonoids, are of particular interest due to their reported cytotoxic and apoptotic effects

against various cancer cell lines. This technical guide consolidates the available preclinical data

on compounds isolated from Sophora species and related pterocarpans, offering insights into

their potential as anticancer agents.

Quantitative Data on Anticancer Activity
While specific IC50 values for "Sophoracarpan A" are not available in the reviewed literature,

the following table summarizes the cytotoxic activities of related compounds from the Sophora

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12309328?utm_src=pdf-interest
https://www.benchchem.com/product/b12309328?utm_src=pdf-body
https://www.benchchem.com/product/b12309328?utm_src=pdf-body
https://www.benchchem.com/product/b12309328?utm_src=pdf-body
https://www.benchchem.com/product/b12309328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


genus against several cancer cell lines. This data provides a benchmark for the potential

potency of pterocarpans derived from this genus.

Compound/Ext
ract Source

Cell Line Cell Type IC50 Value Reference

Sophora

pachycarpa

(CH2Cl2 fraction)

HeLa Cervical Cancer 6 µg/mL [1]

Sophora

pachycarpa

(EtOAc fraction)

HeLa Cervical Cancer 50 µg/mL [1]

Sophora

pachycarpa

(CH2Cl2 fraction)

Various
Cancer Cell

Lines
6 - 50 µg/mL [1]

Sophoridinol

derivative (7i)
- - 3.1 µM [2]

Homopterocarpin A549
Non-Small Cell

Lung Cancer
10.3 µM [3]

Homopterocarpin H1299
Non-Small Cell

Lung Cancer
14.2 µM [3]

Homopterocarpin PC-3 Prostate Cancer 15.6 µM [3]

Homopterocarpin HCT116
Colorectal

Cancer
12.8 µM [3]

Mechanism of Action: Insights from Related
Compounds
Studies on compounds from Sophora species and other pterocarpans suggest a multi-faceted

mechanism of action against cancer cells, primarily centered on the induction of apoptosis and

cell cycle arrest.
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Induction of Apoptosis
Several compounds from the Sophora genus have been shown to induce apoptosis in cancer

cells.[1] For instance, extracts from Sophora pachycarpa led to a sub-G1 peak in flow

cytometry analysis of HeLa cells, which is indicative of DNA fragmentation and apoptosis.[1][4]

The apoptotic cascade is a critical pathway for programmed cell death, and its activation is a

key strategy in cancer therapy.

Cell Cycle Arrest
In addition to apoptosis, cell cycle arrest is another important mechanism. For example,

Sophoridine, an alkaloid from Sophora alopecuroides, has been reported to induce S phase

arrest in pancreatic cancer cells.[5][6] A novel sophoridinol derivative has been shown to arrest

the cell cycle at the G0/G1 phase.[2] By halting the cell cycle, these compounds can prevent

the proliferation of cancer cells.

Modulation of Signaling Pathways
The anticancer effects of these compounds are often mediated through the modulation of

critical signaling pathways that are frequently dysregulated in cancer. While the specific

pathways affected by Sophoracarpan A are unknown, studies on the related compound

Sophocarpine have shown inhibition of the PI3K/AKT/mTOR signaling pathway.[7][8] This

pathway is a central regulator of cell growth, proliferation, and survival.

Below is a representative diagram of the PI3K/Akt signaling pathway, a potential target for

compounds from the Sophora genus.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25237363/
https://pubmed.ncbi.nlm.nih.gov/25237363/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4157043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5594456/
https://www.researchgate.net/figure/Sophoridine-cause-S-phase-cell-cycle-arrest-in-pancreatic-cancer-cells-a-Pancreatic_fig3_319632894
https://pmc.ncbi.nlm.nih.gov/articles/PMC7051174/
https://www.benchchem.com/product/b12309328?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11807034/
https://www.researchgate.net/publication/388821470_Sophocarpine_inhibits_the_proliferation_and_induces_apoptosis_of_glioblastoma_cells_through_regulating_the_miR-21PTENPI3KAKT_axis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Cell Membrane

Cytoplasm

Downstream EffectsGrowth Factor Receptor Tyrosine Kinase (RTK)

PI3K

Activation

PIP3

Phosphorylation

PIP2 PDK1

Recruitment

p-Akt (Active)
Phosphorylation

Akt

Cell Growth &
 Proliferation

Inhibition of
Apoptosis

Sophoracarpan A
(Potential Inhibitor)

Inhibition

In Vitro Assays

Start: Cancer Cell Lines

Cell Seeding & Culture

Treatment with Sophoracarpan A
(Varying Concentrations)

MTT Assay
(Cell Viability)

Annexin V/PI Staining
(Apoptosis Assay)

Western Blot
(Signaling Pathway Analysis)

Data Analysis
(IC50 Calculation, Pathway Modulation)

Conclusion on Anticancer Potential

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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